2-benzyl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-benzyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C16H17N/c1-2-6-14(7-3-1)12-17-11-10-15-8-4-5-9-16(15)13-17/h1-9H,10-13H2
• InChI Key: PYVNEEKPCDOMIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC=CC=C3
• Molecular Formula: C16H17N
• DSSTOX Substance ID: DTXSID60274780
• Molecular Weight: 223.31 g/mol
• CAS RN: 13605-95-3

Description

2-Benzyl-1,2,3,4-tetrahydroisoquinoline (THIQ) is a heterocyclic compound belonging to the isoquinoline family. It is a naturally occurring compound that has been found in plants, animals, and humans. THIQ has a wide range of applications in the medical, pharmaceutical, and chemical industries. It is used as a building block in the synthesis of pharmaceuticals and drugs, as well as a reagent in the synthesis of other compounds. In addition, it has been studied for its potential to act as a neurotransmitter in the brain.

Scientific Research Applications

Parkinson's Disease Research

• Role in Parkinson's Disease: 1-Benzyl-1,2,3,4-tetrahydroisoquinoline (1BnTIQ) has been identified as a novel endogenous amine in mouse brain and Parkinsonian CSF. It's found at higher levels in the cerebrospinal fluid of some Parkinsonian patients and has been associated with behavior abnormalities related to Parkinson's disease in mice (Kotake et al., 1995).
• Neurotoxicity Studies: Studies on organotypic slice co-culture of the ventromedial portion of the mesencephalon and striatum indicate that 1-benzyl-1,2,3,4-tetrahydroisoquinoline is toxic to tyrosine hydroxylase-positive cells, which suggests a potential mechanism for its role in Parkinson's disease (Kotake et al., 2003).

Anticancer Research

• Potential Anticancer Properties: The tetrahydroisoquinoline family, including 1,2,3,4-tetrahydroisoquinoline derivatives, has been studied for its anticancer properties. Certain derivatives have shown potent cytotoxicity in various cancer cell lines (Redda et al., 2010).
• Synthesis for Antitumor Agents: Novel derivatives of tetrahydroisoquinoline have been synthesized and evaluated for their antitumor activities. This research aims at developing safer anticancer drugs (Jian Lv et al., 2014).

Miscellaneous Research

• Synthesis Techniques

  Studies have focused on efficient synthesis methods for racemic and enantiomerically pure tetrahydroisoquinoline derivatives, highlighting their importance in various pharmaceutical applications (Kammermeier et al., 1992).

• Neuroprotective Effects

  Research indicates that certain tetrahydroisoquinoline derivatives may have neuroprotective effects, particularly against dopaminergic neurotoxins, which is relevant in the context of neurodegenerative diseases like Parkinson's (Kotake et al., 2005).

• Blood-Brain Barrier Permeability

  Studies have shown that compounds like 1-Benzyl-1,2,3,4-tetrahydroisoquinoline can cross the blood-brain barrier in rats, which is significant for understanding their pharmacokinetics and potential as neurological agents (Song et al., 2006).